Cas no 1083326-65-1 (4-methoxy-3-[[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]amino]sulfonyl]benzoic acid)

4-methoxy-3-[[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]amino]sulfonyl]benzoic acid structure
1083326-65-1 structure
Product Name:4-methoxy-3-[[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]amino]sulfonyl]benzoic acid
CAS No:1083326-65-1
MF:C19H23BN2O7S
MW:434.271124124527
CID:2114475
Update Time:2023-11-19

4-methoxy-3-[[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]amino]sulfonyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-3-[[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]amino]sulfonyl]Benzoic acid
    • CID 129605884
    • Benzoic acid, 4-methoxy-3-[[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]amino]sulfonyl]-
    • 4-methoxy-3-[[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]amino]sulfonyl]benzoic acid
    • Inchi: 1S/C19H23BN2O7S/c1-18(2)19(3,4)29-20(28-18)13-9-14(11-21-10-13)22-30(25,26)16-8-12(17(23)24)6-7-15(16)27-5/h6-11,22H,1-5H3,(H,23,24)
    • InChI Key: FYHRSHRBKXZSKV-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C(=O)O)C=CC=1OC)(NC1=CN=CC(B2OC(C)(C)C(C)(C)O2)=C1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 724
  • Topological Polar Surface Area: 132

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Predicted)
  • Boiling Point: 635.4±65.0 °C(Predicted)
  • pka: 3.86±0.10(Predicted)
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